Cas no 2287288-66-6 (6-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 2287288-66-6
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 5854518
• PubChem ID: 165977114
• Update Time: 2025-11-01

6-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6750547
• 2287288-66-6
• 6-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole

• Inchi： 1S/C12H14ClN3O/c13-10-1-2-11-12(7-10)16(15-14-11)8-9-3-5-17-6-4-9/h1-2,7,9H,3-6,8H2
• InChI Key： IBFZEMUHHKPYOO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(CC1CCOCC1)N=N2

Computed Properties

• Exact Mass: 251.0825398g/mol
• Monoisotopic Mass: 251.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.9Ų

Additional information on 6-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole

Introduction to 6-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole (CAS No: 2287288-66-6)

6-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2287288-66-6, belongs to the benzotriazole class of molecules, which are widely recognized for their diverse biological activities. The structural uniqueness of this compound lies in its combination of a chloro substituent, an oxanmethyl group, and a benzotriazole core, making it a promising candidate for further exploration in drug discovery and development.

The benzotriazole moiety is a key pharmacophore in many bioactive molecules, known for its ability to interact with various biological targets. In particular, 1H-1,2,3-benzotriazole derivatives have been extensively studied for their potential antimicrobial, antiviral, and anticancer properties. The presence of the chloro group at the 6-position of the benzotriazole ring enhances the electrophilicity of the molecule, facilitating its participation in nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry for the synthesis of more complex derivatives with tailored biological activities.

The oxanmethyl side chain attached to the benzotriazole ring introduces an additional layer of structural complexity. This group not only influences the overall conformation of the molecule but also provides a potential site for further functionalization. The oxygen atom in the oxanmethyl group can engage in hydrogen bonding interactions with biological targets, potentially improving binding affinity and selectivity. Such structural features make 6-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets more accurately. Studies suggest that the chloro and oxanmethyl substituents may play critical roles in modulating the binding affinity of 6-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole to its intended targets. These insights are derived from high-resolution crystal structures of similar benzotriazole derivatives and have guided the design of more potent and selective analogs.

In addition to its structural significance, 6-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole has been explored in various preclinical studies as a potential lead compound for drug development. Its unique combination of pharmacophoric elements suggests that it may exhibit multiple mechanisms of action simultaneously. For instance, preliminary studies indicate that this compound may interfere with essential enzymatic pathways involved in cancer cell proliferation and survival. Furthermore, its ability to modulate protein-protein interactions could make it valuable in therapeutic strategies targeting complex diseases.

The synthesis of 6-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the chloro group typically requires careful control to avoid unwanted side reactions. Similarly, the attachment of the oxanmethyl side chain demands precise regioselectivity to ensure optimal placement on the benzotriazole core. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline these processes and improve yields.

From a medicinal chemistry perspective, one of the most exciting aspects of 6-chloro-1-[(oxan-4-yll)methyl]-1H - 1 , 2 , 3 - benzotriazole is its potential for derivatization into more bioactive molecules. By modifying either or both substituents—such as introducing additional functional groups or altering their electronic properties—researchers can fine-tune its pharmacological profile. This flexibility makes it an ideal candidate for structure-based drug design initiatives aimed at developing next-generation therapeutics.

The growing interest in 6-chloro - 1 - [( oxan - 4 - yl ) methyl ] - 1 H - 1 , 2 , 3 - benzotriazole is also driven by its compatibility with modern drug delivery systems. Its molecular size and solubility profile allow it to be incorporated into various formulations designed for targeted delivery or sustained release. Such innovations could enhance therapeutic efficacy while minimizing side effects—a critical consideration in contemporary pharmaceutical development.

Future research directions may focus on exploring new synthetic pathways that improve accessibility and scalability for producing this compound on an industrial scale. Additionally , Investigating its interactions with cellular machinery at a molecular level will provide deeper insights into its mechanism(s) of action . These studies could uncover novel therapeutic applications beyond those initially anticipated .

In conclusion,6-chloro - [ ( oxan - 4 - yl ) methyl ] - 1 H - 1 , 2 , 3 - benzotriazole ( CAS No:2287288--66--6) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with promising preclinical data , position it as a valuable asset in ongoing efforts to develop innovative treatments . As research progresses, this compound holds great potential To contribute To addressing unmet medical needs across multiple therapeutic areas .